Cas no 823802-57-9 ((+)-T988C)

(+)-T988C structure
(+)-T988C structure
Product name:(+)-T988C
CAS No:823802-57-9
MF:C23H20N4O4S2
MW:480.559
CID:2036728
PubChem ID:21574230

(+)-T988C Chemical and Physical Properties

Names and Identifiers

    • (+)-T988C
    • T988 C
    • HY-142102
    • 823802-57-9
    • T988C
    • SCHEMBL17971335
    • (1S,2S,3R,11R,14S)-2-hydroxy-14-(hydroxymethyl)-3-(1H-indol-3-yl)-18-methyl-15,16-dithia-10,12,18-triazapentacyclo[12.2.2.01,12.03,11.04,9]octadeca-4,6,8-triene-13,17-dione
    • CHEBI:198880
    • Inchi: InChI=1S/C23H20N4O4S2/c1-26-20(31)23-17(29)22(14-10-24-15-8-4-2-6-12(14)15)13-7-3-5-9-16(13)25-18(22)27(23)19(30)21(26,11-28)32-33-23/h2-10,17-18,24-25,28-29H,11H2,1H3/t17-,18+,21-,22+,23-/m0/s1
    • InChI Key: NHOTYQNKQTXECK-PHXJMUFTSA-N

Computed Properties

  • Exact Mass: 480.09259748Da
  • Monoisotopic Mass: 480.09259748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 910
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 160Ų
  • XLogP3: 1.9

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